86-66-8

Naphthalene-1,3,6-trisulfonic acid

In Stock

• CAS RN:
• 86-66-8

• Formula:
• C10H8O9S3

• InChI:
• InChI=1S/C10H8O9S3/c11-20(12,13)7-1-2-9-6(3-7)4-8(21(14,15)16)5-10(9)22(17,18)19/h1-5H,(H,11,12,13)(H,14,15,16)(H,17,18,19)

• InChIKey:
• ZPBSAMLXSQCSOX-UHFFFAOYSA-N

• Naphthalene-1,3,6-trisulfonic acid is a naphthalenesulfonic acid.

1,4-Diphenylbutadiyne

In Stock

• CAS RN:
• 886-66-8

• Formula:
• C16H10

• InChI:
• InChI=1S/C16H10/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-6,9-12H

• InChIKey:
• HMQFJYLWNWIYKQ-UHFFFAOYSA-N

• 1,4-diphenylbutadiyne is an alkadiyne. It has a role as a fluorochrome.

Daidzein

In Stock

• CAS RN:
• 486-66-8

• Formula:
• C15H10O4

• InChI:
• InChI=1S/C15H10O4/c16-10-3-1-9(2-4-10)13-8-19-14-7-11(17)5-6-12(14)15(13)18/h1-8,16-17H

• InChIKey:
• ZQSIJRDFPHDXIC-UHFFFAOYSA-N

• Daidzein is an isoflavone phytoestrogenic compound that has been found in soybeans and other legumes. It binds to estrogen receptor β (ERβ;  Ki = 2.8 µM) but not ERα at concentrations up to 1 mM. It is estrogenic in vitro, increasing gene transcription mediated by the estrogen response element (ERE) in a reporter assay in an ERβ-dependent manner (EC50 = 2.8 µM for MCF-7 cells expressing ERβ). Daidzein is an inhibitor of carbonic anhydrase (CA) that is selective for carbonic CAVII and CAXII (Kis = 4.2 and 56 nM, respectively) over CAI, II, and IV (Kis = >10,000, >10,000, and 718.7 nM, respectively). It reduces tumor growth in a PC3 prostate cancer mouse orthotopic model when administered at a dose of 50 mg/kg per day and potentiates the effects of radiation therapy.
  Daidzein analytical standard provided with w/w absolute assay, to be used for quantitative titrat...

4,5-Diethoxycyclohexa-3,5-diene-1,2-dione

• CAS RN:
• 21086-66-8

• Formula:
• C10H12O4

• InChI:
• InChI=1S/C10H12O4/c1-3-13-9-5-7(11)8(12)6-10(9)14-4-2/h5-6H,3-4H2,1-2H3

• InChIKey:
• DJWWJQIYHOGNLM-UHFFFAOYSA-N

• 4,5-Diethoxycyclohexa-3,5-diene-1,2-dione is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.2 g/mol. The purity is usually 95%.

2-(5-chlorobenzofuran-3-yl)acetic Acid

In Stock

• CAS RN:
• 26286-66-8

• Formula:
• C10H7ClO3

• InChI:
• InChI=1S/C10H7ClO3/c11-7-1-2-9-8(4-7)6(5-14-9)3-10(12)13/h1-2,4-5H,3H2,(H,12,13)

• InChIKey:
• JTRPWQDAQRNRGJ-UHFFFAOYSA-N

• 2-(5-chlorobenzofuran-3-yl)acetic Acid is a useful research compound. Its molecular formula is C10H7ClO3 and its molecular weight is 210.61 g/mol. The purity is usually 95%.

Ethyl 4-chloro-5-{[(2-hydroxyethyl)amino]methyl}-3-methyl-1-benzofuran-2-carboxylate

In Stock

• CAS RN:
• 356586-66-8

• Formula:
• C15H18ClNO4

• InChI:
• InChI=1S/C15H18ClNO4/c1-3-20-15(19)14-9(2)12-11(21-14)5-4-10(13(12)16)8-17-6-7-18/h4-5,17-18H,3,6-8H2,1-2H3

• InChIKey:
• VSDKVSXVGAHLRU-UHFFFAOYSA-N

• Ethyl 4-chloro-5-{[(2-hydroxyethyl)amino]methyl}-3-methyl-1-benzofuran-2-carboxylate is a useful research compound. Its molecular formula is C15H18ClNO4 and its molecular weight is 311.76. The purity is usually 95%.

N-(4-(N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide

In Stock

• CAS RN:
• 893986-66-8

• Formula:
• C19H18N4O3S2

• InChI:
• InChI=1S/C19H18N4O3S2/c1-13(24)20-15-6-8-17(9-7-15)28(25,26)22-16-4-2-14(3-5-16)18-12-23-10-11-27-19(23)21-18/h2-9,12,22H,10-11H2,1H3,(H,20,24)

• InChIKey:
• APAQYRJWMNAZCR-UHFFFAOYSA-N

• N-(4-(N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H18N4O3S2 and its molecular weight is 414.5. The purity is usually 95%.

7-(4-Methoxyphenyl)-7-oxoheptanenitrile

In Stock

• CAS RN:
• 898786-66-8

• Formula:
• C14H17NO2

• InChI:
• InChI=1S/C14H17NO2/c1-17-13-9-7-12(8-10-13)14(16)6-4-2-3-5-11-15/h7-10H,2-6H2,1H3

• InChIKey:
• VQSYASVKMHAFAV-UHFFFAOYSA-N

• 7-(4-Methoxyphenyl)-7-oxoheptanenitrile is a useful research compound. Its molecular formula is C14H17NO2 and its molecular weight is 231.29 g/mol. The purity is usually 95%.

3-[2-(Trifluoromethyl)phenyl]prop-2-enal

Usually In Stock

• CAS RN:
• 123486-66-8

• Formula:
• C10H7F3O

• InChI:
• InChI=1S/C10H7F3O/c11-10(12,13)9-6-2-1-4-8(9)5-3-7-14/h1-7H

• InChIKey:
• LUNJQVCKQZFKCT-UHFFFAOYSA-N

• 3-[2-(Trifluoromethyl)phenyl]prop-2-enal, also known as 3-[2-(Trifluoromethyl)phenyl]prop-2-enal, is a useful research compound. Its molecular formula is C10H7F3O and its molecular weight is 200.16. The purity is usually 95%.

Z-Leu-Leu-Glu-AMC

In Stock

• CAS RN:
• 348086-66-8

• Formula:
• C₃₅H₄₄N₄O₉

• InChI:
• InChI=1S/C35H44N4O9/c1-20(2)15-27(38-34(45)28(16-21(3)4)39-35(46)47-19-23-9-7-6-8-10-23)33(44)37-26(13-14-30(40)41)32(43)36-24-11-12-25-22(5)17-31(42)48-29(25)18-24/h6-12,17-18,20-21,26-28H,13-16,19H2,1-5H3,(H,36,43)(H,37,44)(H,38,45)(H,39,46)(H,40,41)/t26-,27-,28-/m0/s1

• InChIKey:
• FOYHOBVZPWIGJM-KCHLEUMXSA-N

• Z-LLE-AMC is a fluorogenic substrate for the caspase-like post-glutamate peptide hydrolase of the 26S proteasome or 20S proteolytic core. Caspase-like activity can be quantified by fluorescent detection of free AMC (also known as 7-amino-4-methylcoumarin), which is excited at 340-360 nm and emits at 440-460 nm. Z-LLE-AMC is typically used in cell lysates after experimental treatment.
  An excellent fluorogenic substrate for measuring the peptidylglutamyl-peptide-hydrolyzing (PGPH) activity of the 20S proteasome, which is excited at 340-360 nm and emits at 440-460 nm. It is typically used in cell lysates after experimental treatment.
  

2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol

In Stock

• CAS RN:
• 1551886-66-8

• Formula:
• C8H14N2O

• 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol is a useful research compound. Its molecular formula is C8H14N2O and its molecular weight is 154.2. The purity is usually 95%.

1-(tert-Butyldimethylsilyl)-7-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

In Stock

• CAS RN:
• 1263986-66-8

• Formula:
• C21H34BNO2Si

• InChI:
• InChI=1S/C21H34BNO2Si/c1-15-12-11-13-16-17(22-24-20(5,6)21(7,8)25-22)14-23(18(15)16)26(9,10)19(2,3)4/h11-14H,1-10H3

• InChIKey:
• ORYMTBONBFGEQG-UHFFFAOYSA-N

• 1-(tert-Butyldimethylsilyl)-7-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is a useful research compound. Its molecular formula is C21H34BNO2Si and its molecular weight is 371.4. The purity is usually 95%.

1-(3,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride

Usually In Stock

• CAS RN:
• 1289386-66-8

• Formula:
• C12H17Cl3N2

• InChI:
• InChI=1S/C12H16Cl2N2.ClH/c13-11-2-1-9(7-12(11)14)8-16-5-3-10(15)4-6-16;/h1-2,7,10H,3-6,8,15H2;1H

• InChIKey:
• STMVQKVMMBVBDB-UHFFFAOYSA-N

• 1-(3,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride is a useful research compound. Its molecular formula is C12H17Cl3N2 and its molecular weight is 295.6 g/mol. The purity is usually 95%.

[4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone

Usually In Stock

• CAS RN:
• 2379986-66-8

• Formula:
• C20H21F3N2O3

• InChI:
• InChI=1S/C20H21F3N2O3/c1-14-12-18(6-9-24-14)27-13-15-7-10-25(11-8-15)19(26)16-2-4-17(5-3-16)28-20(21,22)23/h2-6,9,12,15H,7-8,10-11,13H2,1H3

• InChIKey:
• ZWPJTKZPBQPNLY-UHFFFAOYSA-N

• [4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone is a useful research compound. Its molecular formula is C20H21F3N2O3 and its molecular weight is 394.394. The purity is usually 95%.

3-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)propanoic acid

In Stock

• CAS RN:
• 1852286-66-8

• Formula:
• C8H13F2NO3

• InChI:
• InChI=1S/C8H13F2NO3/c9-8(10)3-6(4-12)11(5-8)2-1-7(13)14/h6,12H,1-5H2,(H,13,14)

• InChIKey:
• YZGKEVBYEWIHIJ-UHFFFAOYSA-N

• 3-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)propanoic acid is a useful research compound. Its molecular formula is C8H13F2NO3 and its molecular weight is 209.19 g/mol. The purity is usually 95%.